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Compound of Interest

Compound Name: Sucrononic acid

CAS No.: 116869-55-7

Cat. No.: B12762203

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure of D-

gluconic acid, a versatile and widely studied sugar acid. This document details its structural

properties, relevant quantitative data, a representative experimental protocol for its

characterization, and its role in metabolic pathways.

Introduction to D-Gluconic Acid
D-Gluconic acid is an organic compound with the molecular formula C₆H₁₂O₇ and the

condensed structural formula HOCH₂(CHOH)₄COOH.[1] It is one of the sixteen stereoisomers

of 2,3,4,5,6-pentahydroxyhexanoic acid.[1] Naturally occurring in fruits, honey, and wine, D-

gluconic acid is produced by the oxidation of D-glucose.[1][2] In aqueous solutions, it exists in

equilibrium with its cyclic ester, glucono-delta-lactone.[2] The salts of gluconic acid are known

as gluconates, which are noted for their ability to chelate metal ions.[1]
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The chemical structure of D-gluconic acid consists of a six-carbon chain with five hydroxyl (-

OH) groups and a terminal carboxylic acid (-COOH) group.[1] The stereochemistry of the

hydroxyl groups is identical to that of D-glucose.

Below is a 2D representation of the open-chain form of D-gluconic acid.
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Caption: 2D chemical structure of D-Gluconic Acid.

Physicochemical and Spectroscopic Data
The following table summarizes key quantitative data for D-gluconic acid, providing a valuable

reference for experimental design and analysis.
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Property Value Reference(s)

Molecular Formula C₆H₁₂O₇ [1]

Molar Mass 196.16 g/mol [3]

Melting Point 131 °C [1][3]

Solubility in Water 316 g/L [1]

pKa 3.86 [1]

Appearance

Colorless to light yellow, clear,

syrupy liquid or white

crystalline powder

[1]

¹³C NMR (D₂O, pH 7.4)
δ (ppm): 181.35 (C1), 76.79,

75.28, 73.88, 73.67, 65.32
[4][5]

¹H NMR (D₂O, pH 7.4)
δ (ppm): 4.11-4.12, 4.02, 3.79-

3.83, 3.63-3.75
[4][5]

Experimental Protocol: ¹³C NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for elucidating the

chemical structure of organic molecules. The following provides a general protocol for obtaining

a ¹³C NMR spectrum of D-gluconic acid.

Objective: To obtain a proton-decoupled ¹³C NMR spectrum of D-gluconic acid to identify the

chemical shifts of its six carbon atoms.

Materials and Equipment:

D-Gluconic acid sample

Deuterium oxide (D₂O)

NMR tubes (5 mm)

NMR spectrometer (e.g., 400 MHz or higher)
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pH meter and appropriate buffers (e.g., phosphate buffer) for pH adjustment

Procedure:

Sample Preparation:

Accurately weigh approximately 10-20 mg of D-gluconic acid.

Dissolve the sample in 0.5-0.7 mL of D₂O in a clean vial.

Adjust the pH of the solution to 7.4 using a suitable buffer to ensure consistency with

reference data.

Transfer the solution to a clean, dry 5 mm NMR tube.

Instrument Setup:

Insert the NMR tube into the spectrometer's probe.

Lock the spectrometer on the deuterium signal of the D₂O solvent.

Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and

symmetrical solvent peak.

Tune and match the ¹³C channel of the probe.

Data Acquisition:

Set up a standard proton-decoupled ¹³C NMR experiment.

Key acquisition parameters to consider:

Pulse Angle: 30-45° to allow for a shorter relaxation delay.

Spectral Width: Approximately 200-250 ppm to cover the expected range of carbon

signals.

Acquisition Time: Typically 1-2 seconds.
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Relaxation Delay (d1): 2-5 seconds to ensure adequate relaxation of all carbon nuclei,

particularly the carboxyl carbon.

Number of Scans (ns): Varies depending on sample concentration; start with 1024

scans and increase as needed to achieve a good signal-to-noise ratio.

Data Processing:

Apply a Fourier transform to the acquired Free Induction Decay (FID).

Phase the resulting spectrum to obtain a flat baseline.

Calibrate the chemical shift scale by referencing the solvent peak or an internal standard.

Integrate the peaks if quantitative analysis is required, although this is less common for

¹³C NMR.

Identify and assign the peaks corresponding to the six carbon atoms of D-gluconic acid

based on their chemical shifts and comparison with literature values.[4][5]

Metabolic Pathway Involvement
D-gluconic acid is a key intermediate in several metabolic pathways, most notably the Pentose

Phosphate Pathway (PPP) and the Entner-Doudoroff pathway. In many organisms, glucose is

first oxidized to D-gluconate, which then enters these central metabolic routes.

The diagram below illustrates the entry of D-gluconate into the Pentose Phosphate Pathway.
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Caption: Entry of D-Gluconate into the Pentose Phosphate Pathway.

In this pathway, D-gluconate is phosphorylated by the enzyme gluconokinase to form 6-

phospho-D-gluconate, which is a direct intermediate of the Pentose Phosphate Pathway.[6][7]
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[8] The PPP is crucial for generating NADPH, which is essential for reductive biosynthesis and

protection against oxidative stress, and for producing precursors for nucleotide synthesis. The

regulation of gluconate metabolism can therefore have significant implications for cellular redox

balance and growth.[9]

Conclusion
D-gluconic acid is a fundamentally important sugar acid with a well-defined chemical structure

and significant biological roles. This guide provides essential data and methodologies to

support further research and development involving this versatile molecule. The information

presented here serves as a foundational resource for scientists in academia and industry,

facilitating a deeper understanding of its properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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of D-Gluconic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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